![molecular formula C11H10N2OS B1436497 2-(methylthio)-6-phenylpyrimidin-4(3H)-one CAS No. 56035-29-1](/img/structure/B1436497.png)
2-(methylthio)-6-phenylpyrimidin-4(3H)-one
Overview
Description
2-(methylthio)-6-phenylpyrimidin-4(3H)-one is a chemical compound with the molecular formula C5H6N2OS . It is used for research and development purposes .
Synthesis Analysis
A series of 2-methylthio-1,4-dihydropyrimidine derivatives were synthesized in good yields by alkylation of 1,2,3,4-tetrahydropyrimidines with methyl iodide in the presence of pyridine . Their structures were confirmed by elemental analysis, IR, and 1H NMR spectra .Molecular Structure Analysis
The structural characterization of similar compounds was performed by single-crystal X-ray analysis . The central portion of the molecule is planar .Chemical Reactions Analysis
The reaction of N-substituted hydrazinecarbothioamides with both 2-(bis(methylthio)methylene)malononitrile and ethyl 2-cyano-3,3-bis(methylthio)acrylate afforded various heterocyclic rings .Scientific Research Applications
Heteroatom Rearrangements
Research indicates that compounds like 2-(methylthio)-6-phenylpyrimidin-4(3H)-one are involved in heteroatom rearrangements. For instance, related compounds undergo rearrangements in reactions with carboxylic acids, yielding various cyclic and chain compounds. This demonstrates their potential utility in organic synthesis and the study of chemical reactions (Yokoyama et al., 1987).
Cyclopalladation Studies
Cyclopalladation studies of phenylpyrimidines, closely related to 2-(methylthio)-6-phenylpyrimidin-4(3H)-one, have been conducted. These studies provide insights into the molecular structures of these compounds and their potential applications in organometallic chemistry (Caygill et al., 1990).
Synthesis of Fused Pyrimidines
The synthesis of new fused pyrimidines using 2-methylthiopyrimidines has been explored. These reactions lead to a variety of pyrimidine derivatives, indicating the versatility of these compounds in synthesizing heterocyclic structures (El-Reedy et al., 1989).
Chemopreventive Potential
A derivative of 2-(methylthio)-6-phenylpyrimidin-4(3H)-one has been evaluated for its chemopreventive potential in oral carcinogenesis models. This highlights the possible therapeutic applications of these compounds in cancer prevention and treatment (Thanusu et al., 2011).
Fluorescence Properties and Metal Ion Sensing
The fluorescence properties of certain phenylpyrimidin-2(1H)-ones and their efficiency in sensing zinc ions have been studied. This suggests potential applications in the development of fluorescent sensors and in the field of analytical chemistry (Wu et al., 2008).
Immunomodulatory Agent Studies
2-Amino-6-phenylpyrimidin-4(3H)-ones, similar to 2-(methylthio)-6-phenylpyrimidin-4(3H)-one, have been studied as part of the chemistry of immunomodulatory agents. These studies include examining their chemical behavior under various conditions, suggesting their role in medicinal chemistry (Stevens et al., 1995).
Biofilm Inhibition Studies
Novel quinazolinonyl aminopyrimidine derivatives, related to 2-(methylthio)-6-phenylpyrimidin-4(3H)-one, have been synthesized and tested for their ability to inhibit biofilm formation. This highlights the potential of these compounds in addressing bacterial resistance and infection control (Rasapalli et al., 2020).
GSK-3β Inhibitors with Antidepressant Activity
Pyrimidin-4-one-1,2,3-triazole conjugates, including derivatives of 2-(methylthio)-6-phenylpyrimidin-4(3H)-one, have been evaluated as inhibitors of glycogen synthase kinase-3β. These compounds have shown promising antidepressant activities, suggesting their potential use in treating neurological disorders (Khan et al., 2016).
Mechanism of Action
While the specific mechanism of action for 2-(methylthio)-6-phenylpyrimidin-4(3H)-one is not available, similar compounds such as 3-(2,6-difluorophenyl)-2-(methylthio)quinazolin-4(3H)-one have been found to inhibit specific targets such as the High affinity cAMP-specific 3’,5’-cyclic phosphodiesterase 7A .
Safety and Hazards
properties
IUPAC Name |
2-methylsulfanyl-4-phenyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS/c1-15-11-12-9(7-10(14)13-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYZOQNANLSNMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=O)N1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70286935 | |
Record name | 2-(Methylsulfanyl)-6-phenylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(methylthio)-6-phenylpyrimidin-4(3H)-one | |
CAS RN |
56035-29-1 | |
Record name | 56035-29-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48355 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(Methylsulfanyl)-6-phenylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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